Cas no 1291836-60-6 (5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1291836-60-6
• MF: C₁₅H₁₃ClN₆O
• MW: 328.756320714951
• CID: 5321743
• Update Time: 2025-05-20

5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-((4-chlorophenyl)amino)-N-(pyridin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
• 5-[(4-chlorophenyl)amino]-N-(pyridin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
• STL098639
• 5-(4-chloroanilino)-N-(pyridin-2-ylmethyl)-2H-triazole-4-carboxamide
• 5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C15H13ClN6O/c16-10-4-6-11(7-5-10)19-14-13(20-22-21-14)15(23)18-9-12-3-1-2-8-17-12/h1-8H,9H2,(H,18,23)(H2,19,20,21,22)
• InChI Key： JRNBZWFCKWKAGA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1C(C(NCC2C=CC=CN=2)=O)=NNN=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 390
• XLogP3: 2.7
• Topological Polar Surface Area: 95.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

5-[(4-Chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide: A Comprehensive Overview

The compound 5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide, with CAS No. 1291836-60-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of triazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a 1H-1,2,3-triazole ring system, which serves as a central scaffold for various functional groups. The presence of a 4-chlorophenyl group and a pyridin-2-ylmethyl substituent introduces unique electronic and steric properties that contribute to its bioactivity.

Recent studies have highlighted the importance of triazole derivatives in drug discovery due to their ability to modulate various cellular pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in cancer progression. This finding underscores the potential of this compound as a lead molecule for anti-cancer drug development.

The synthesis of 5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. A study in the Chemical Communications journal detailed the use of click chemistry methodologies to construct the triazole ring system efficiently. This approach not only enhances the yield but also ensures high purity of the final product, making it suitable for bioassays and further preclinical testing.

In terms of pharmacokinetics, preliminary studies have shown that this compound demonstrates favorable absorption and metabolism profiles in preclinical models. Research conducted at the University of California revealed that 5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-